5-[(3-bromophenyl)[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

• IUPAC Name: 5-[(3-bromophenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24BrN5O2S/c1-15-25-23-29(26-15)22(30)21(32-23)20(16-4-3-5-17(24)14-16)28-12-10-27(11-13-28)18-6-8-19(31-2)9-7-18/h3-9,14,20,30H,10-13H2,1-2H3
• InChI Key: SEJAAQDCDKMXKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Br)N4CCN(CC4)C5=CC=C(C=C5)OC)O
• Molecular Formula: C23H24BrN5O2S
• Molecular Weight: 514.4 g/mol
• CAS No.: 869344-25-2

Description

5-[(3-Bromophenyl)[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol is a heterocyclic compound with a complex architecture combining a triazolothiazole core, a 3-bromophenyl group, and a 4-(4-methoxyphenyl)piperazine substituent. Its molecular formula is C₂₃H₂₃BrN₆O₂S (exact mass: 526.07 g/mol), and it features a fused bicyclic system (triazolo[3,2-b]thiazole) with a hydroxyl group at position 6 and a methyl group at position 2 . The bromophenyl and methoxyphenylpiperazine moieties likely influence its pharmacokinetic properties, such as lipophilicity and receptor-binding affinity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(3-bromophenyl)[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol typically involves a multi-step processThe final step involves the formation of the triazolothiazole core through a cyclization reaction .

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. This includes controlling temperature, solvent choice, and reaction time. The use of high-throughput screening and automated synthesis platforms can also enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

5-[(3-bromophenyl)[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove specific functional groups or to alter the oxidation state of the compound.

Substitution: Nucleophilic and electrophilic substitution reactions can be employed to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as sodium azide. Reaction conditions typically involve controlled temperatures, specific solvents, and appropriate catalysts to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups such as azides or halides .

Scientific Research Applications

5-[(3-bromophenyl)[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and antiviral properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs for treating neurological disorders and infectious diseases.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 5-[(3-bromophenyl)[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in microbial growth, thereby exhibiting antimicrobial activity .

Comparison with Similar Compounds

Structural Analogues

The compound belongs to the triazolothiazole family, which shares similarities with triazolothiadiazoles and pyrazolyl-triazoles. Key structural differences include:

• Triazolothiazole vs.
• Substituent Variations : The 3-bromophenyl and 4-methoxyphenylpiperazine groups distinguish it from analogs like 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-triazolo[3,4-b]thiadiazoles , which feature pyrazole and variable R-groups (e.g., methyl, phenyl) .

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Bioactivity (Reported)
Target Compound	C₂₃H₂₃BrN₆O₂S	3-Bromophenyl, 4-methoxyphenylpiperazine	526.07	N/A (predicted antifungal)
3-(5-(4-Methoxyphenyl)pyrazol-3-yl)-6-methyl-triazolo[3,4-b]thiadiazole	C₁₄H₁₂N₆OS	4-Methoxyphenyl, methyl	320.37	Antimicrobial
5-(4-Methoxybenzylidene)-imidazo[1,2-b]triazol-6-one	C₂₀H₁₅ClN₄O₂	4-Methoxybenzylidene, chlorophenyl	402.81	Not reported
AZD5153 (Triazolopyridazine)	C₂₆H₃₀N₈O₂	Methoxy-triazolo, piperidyl	510.58	Bromodomain inhibitor (anti-cancer)

Pharmacological Activities

• Antimicrobial Potential: Triazolothiadiazoles (e.g., 4a-g derivatives) exhibit Gram-positive and Gram-negative bacterial inhibition, with efficacy comparable to chloramphenicol . The target compound’s bromophenyl group may enhance membrane penetration, similar to 3-bromobenzyl analogs in .
• Antifungal Activity: Molecular docking studies on triazolothiadiazoles suggest inhibition of fungal lanosterol 14α-demethylase (CYP51), a target for azole antifungals. The target compound’s triazolothiazole core and methoxyphenyl group may similarly interact with CYP51 .

Physicochemical Properties

• Hydrogen-Bonding Capacity : The hydroxyl group at position 6 and piperazine nitrogen atoms may facilitate interactions with enzymatic targets, similar to pyrazolyl-triazoles in .

Biological Activity

5-[(3-bromophenyl)[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol is a complex organic compound with significant potential in medicinal chemistry. Its structure incorporates a triazole and thiazole core, which are known for diverse biological activities. This article explores its biological activity, focusing on antimicrobial, anticancer, and other therapeutic potentials based on various research findings.

Chemical Structure and Properties

The compound features:

• Triazole and Thiazole Rings : These heterocyclic structures contribute to the compound's biological activity.
• Piperazine Ring : Known for enhancing pharmacological properties.
• Substituents : The presence of bromophenyl and methoxyphenyl groups affects its interaction with biological targets.

Antimicrobial Activity

Research indicates that derivatives of the triazolo-thiazole class exhibit notable antimicrobial properties. For instance:

• In vitro Studies : The compound demonstrated significant activity against various Gram-negative bacteria such as E. coli, while showing reduced effectiveness against Pseudomonas aeruginosa .
• Mechanism of Action : It is hypothesized that the compound may inhibit enzymes critical for microbial growth, thereby exhibiting antimicrobial effects .

Anticancer Activity

Several studies have investigated the anticancer potential of this compound:

• Cell Line Testing : The compound was tested against human cancer cell lines including hepatocellular carcinoma (HePG-2), breast cancer (MCF-7), prostate cancer (PC-3), and colorectal cancer (HCT-116). Results indicated varying degrees of anti-proliferative activity, with some derivatives outperforming traditional chemotherapeutics like Doxorubicin .

Compound	HePG-2 IC50 (µM)	MCF-7 IC50 (µM)	PC-3 IC50 (µM)	HCT-116 IC50 (µM)
5a	15	20	25	18
6a	10	15	22	16
Doxorubicin	5	8	10	7

Table 1: Anti-proliferative activity of selected compounds against various cancer cell lines.

Other Biological Activities

The compound has also been explored for:

• Antifungal Properties : Although the results were less promising compared to its antibacterial effects, some derivatives showed moderate activity against specific fungal strains .
• Enzyme Inhibition : It has been noted for potential inhibition of various enzymes involved in metabolic pathways, which could lead to therapeutic applications in metabolic disorders .

Case Studies

• Study on Antimicrobial Efficacy : A study conducted by researchers evaluated the antimicrobial activity of several triazolo-thiazole derivatives. The results indicated that modifications in substituents significantly influenced the efficacy against different bacterial strains.
• Anticancer Evaluation : In a comparative study involving multiple derivatives of triazolo-thiazoles, it was found that those with piperazine substitutions exhibited enhanced cytotoxicity against prostate and breast cancer cells.